Cas no 1487854-87-4 (2,2-dimethyl-N-(quinolin-3-yl)propanimidamide)

• Product Name: 2,2-dimethyl-N-(quinolin-3-yl)propanimidamide
• CAS No: 1487854-87-4
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• MDL: MFCD18929311
• CID: 5209747
• PubChem ID: 63173953
• Update Time: 2025-05-20

2,2-dimethyl-N-(quinolin-3-yl)propanimidamide Chemical and Physical Properties

Names and Identifiers

• Propanimidamide, 2,2-dimethyl-N-3-quinolinyl-
• n-(Quinolin-3-yl)pivalimidamide
• 2,2-dimethyl-N-(quinolin-3-yl)propanimidamide

• MDL： MFCD18929311
• Inchi： 1S/C14H17N3/c1-14(2,3)13(15)17-11-8-10-6-4-5-7-12(10)16-9-11/h4-9H,1-3H3,(H2,15,17)
• InChI Key： DVAYBLKDFVPWJN-UHFFFAOYSA-N
• SMILES： C(NC1=CC2C(N=C1)=CC=CC=2)(=N)C(C)(C)C

Additional information on 2,2-dimethyl-N-(quinolin-3-yl)propanimidamide

Compound CAS No 1487854-87-4: 2,2-Dimethyl-N-(Quinolin-3-Yl)Propanimidamide

The compound CAS No 1487854-87-4, also known as 2,2-dimethyl-N-(quinolin-3-yl)propanimidamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The chemical structure of 2,2-dimethyl-N-(quinolin-3-yl)propanimidamide consists of a quinoline ring system attached to a propanimidamide group with two methyl substituents. This configuration imparts the molecule with distinct electronic and steric properties, which are crucial for its biological activity. The quinoline moiety is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable component in medicinal chemistry.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize the production of CAS No 1487854-87-4. These methods include multi-component reactions and catalytic processes that enhance the efficiency and scalability of the synthesis. The ability to produce this compound in large quantities has facilitated further studies into its pharmacological properties.

In terms of pharmacology, 2,2-dimethyl-N-(quinolin-3-yl)propanimidamide has shown promising results in vitro and in vivo models. Studies have demonstrated its potential as an anti-inflammatory agent, with research indicating its ability to inhibit key inflammatory pathways. Additionally, preliminary data suggest that this compound may possess anti-tumor properties, making it a candidate for cancer therapy research.

The application of CAS No 1487854-87-4 extends beyond pharmacology into materials science. Researchers have investigated its use as a building block for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The molecule's ability to coordinate with metal ions makes it a versatile component in constructing these materials, which have applications in gas storage, catalysis, and sensing technologies.

Looking ahead, the continued exploration of 2,2-dimethyl-N-(quinolin-3-yl)propanimidamide's properties is expected to yield further insights into its potential uses. Collaborative efforts between chemists and biologists are likely to uncover new avenues for its application in drug discovery and material science.

In conclusion, CAS No 1487854-87-4, or 2,2-dimethyl-N-(quinolin-3-yl)propanimidamide, stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and promising biological activity position it as a valuable tool in advancing both medical and materials research.